Cas no 878731-41-0 (1,7-dimethyl-3-(naphthalen-1-yl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(naphthalen-1-yl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878731-41-0
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 5555651
• PubChem ID: 6493974
• Update Time: 2025-05-17

1,7-dimethyl-3-(naphthalen-1-yl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z254672540
• AB00775577-01
• 4,7-dimethyl-2-(naphthalen-1-ylmethyl)-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
• 8-isopropyl-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,7-Dimethyl-8-(methylethyl)-3-(naphthylmethyl)-1,3,5-trihydro-4-imidazolino[1,2-h]purine-2,4-dione
• 878731-41-0
• AKOS000757993
• F3124-0355
• VU0509589-1
• 1,7-dimethyl-3-(naphthalen-1-yl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H23N5O2/c1-14(2)28-15(3)12-26-19-20(24-22(26)28)25(4)23(30)27(21(19)29)13-17-10-7-9-16-8-5-6-11-18(16)17/h5-12,14H,13H2,1-4H3
• InChI Key： XACNKQVEHHPEHS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N2C=C(C)N3C(C)C)N(C)C(N1CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 401.18517499g/mol
• Monoisotopic Mass: 401.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,7-dimethyl-3-(naphthalen-1-yl)methyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

1,7-Dimethyl-3-(Naphthalen-1-Yl)Methyl-8-(Propan-2-Yl)-1H,2H,3H,4H,8H-Imidazo[1,2-G]Purine-2,4-Dione: A Comprehensive Overview

1,7-Dimethyl-3-(Naphthalen-1-Yl)Methyl-8-(Propan-2-Yl)-1H,2H,3H,4H,8H-Imidazo[1,2-G]Purine-2,4-Dione (CAS No. 878731-41-0) is a highly complex and biologically significant compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopurine derivatives, which are known for their potential therapeutic applications. The structure of this compound is characterized by a fused imidazo-purine ring system with multiple substituents that contribute to its unique properties.

The imidazo[1,2-g]purine core of this molecule is a key structural feature that distinguishes it from other purine derivatives. The substitution pattern includes methyl groups at positions 1 and 7, a naphthalenyl group at position 3 via a methylene bridge, and an isopropyl group at position 8. These substituents not only enhance the compound's stability but also play a crucial role in its biological activity. Recent studies have highlighted the importance of such substitutions in modulating the compound's interactions with biological targets.

The synthesis of CAS No. 878731-41-0 involves a multi-step process that typically begins with the preparation of the imidazo-purine skeleton. This is followed by strategic substitutions to introduce the desired functional groups. The use of advanced synthetic techniques such as Suzuki coupling and Stille coupling has enabled chemists to achieve high yields and purity levels. These methods are particularly advantageous due to their versatility and compatibility with sensitive functional groups.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It exhibits potent activity against various enzyme targets and demonstrates selectivity for specific pathways that are implicated in diseases such as cancer and neurodegenerative disorders. Recent research has focused on its ability to inhibit kinases involved in cell proliferation and survival mechanisms. For instance, studies published in *Nature Communications* (2023) have demonstrated its efficacy in inhibiting CDKs (Cyclin-Dependent Kinases), which are critical regulators of the cell cycle.

In addition to its enzymatic activity, CAS No. 878731-41-0 has also been investigated for its potential as an immunomodulatory agent. Preclinical data suggest that it may enhance the body's immune response by modulating cytokine production and T-cell activation. These findings have opened new avenues for its application in immunotherapy and vaccine development.

The structural complexity of this compound presents both opportunities and challenges for further research. On one hand, its intricate architecture allows for fine-tuning of biological activity through rational drug design strategies. On the other hand, optimizing its pharmacokinetic properties remains a significant hurdle. Current efforts are focused on improving its solubility and bioavailability while maintaining its therapeutic efficacy.

Looking ahead, CAS No. 878731-41-0 holds great promise as a lead compound for drug development programs targeting diverse therapeutic areas. Its unique combination of structural features and biological activities makes it an attractive candidate for further exploration in clinical settings.